2-(4-chlorophenoxy)-N'-(2-methylpropylidene)acetohydrazide

• Molecular Formula: C12H15ClN2O2
• Molecular Weight: 254.71 g/mol
• IUPAC Name: 2-(4-chlorophenoxy)-N-[(E)-2-methylpropylideneamino]acetamide
• InChI: InChI=1S/C12H15ClN2O2/c1-9(2)7-14-15-12(16)8-17-11-5-3-10(13)4-6-11/h3-7,9H,8H2,1-2H3,(H,15,16)/b14-7+
• InChI Key: NJUNLSFDKSTLPX-VGOFMYFVSA-N
• Isomeric SMILES: CC(C)/C=N/NC(=O)COC1=CC=C(C=C1)Cl
• SMILES: CC(C)C=NNC(=O)COC1=CC=C(C=C1)Cl

Description

2-(4-chlorophenoxy)-N'-(2-methylpropylidene)acetohydrazide, commonly known as CPPU, is a plant growth regulator that has been extensively researched for its applications in agriculture. CPPU is a synthetic compound that belongs to the class of cytokinin plant hormones and has been found to promote cell division and growth in plants.

Mechanism of Action

CPPU acts as a cytokinin plant hormone, promoting cell division and growth in plants. It does this by binding to cytokinin receptors in plant cells, which activates a signaling pathway that leads to the activation of genes responsible for cell division and growth. CPPU has also been found to regulate the expression of genes involved in stress response and defense mechanisms in plants.
Biochemical and Physiological Effects:
CPPU has been found to have a variety of biochemical and physiological effects on plants. It promotes the accumulation of soluble sugars and organic acids in fruits, which enhances fruit quality and flavor. CPPU also increases the activity of antioxidant enzymes in plants, which helps to protect them from oxidative stress. Additionally, CPPU has been found to improve photosynthetic efficiency and increase chlorophyll content in plants.

Advantages and Limitations for Lab Experiments

One advantage of using CPPU in lab experiments is that it is a synthetic compound that can be easily synthesized and purified. Additionally, CPPU has been extensively studied, so there is a wealth of information available on its properties and applications. However, one limitation of using CPPU in lab experiments is that it can be expensive, which may limit its use in certain settings.

Future Directions

There are many potential future directions for research on CPPU. One area of focus could be on developing more efficient synthesis methods that are more cost-effective. Additionally, further research could be done to investigate the effects of CPPU on different crops and under different environmental conditions. Finally, there is potential for the development of new formulations of CPPU that are more effective and easier to apply in the field.
Conclusion:
In conclusion, CPPU is a synthetic plant growth regulator that has been extensively researched for its applications in agriculture. It promotes cell division and growth in plants, improves fruit quality, and enhances resistance to environmental stressors. CPPU has many advantages as a tool for lab experiments, but it can also be expensive. There are many potential future directions for research on CPPU, including the development of more efficient synthesis methods and the investigation of its effects on different crops and under different environmental conditions.

Synthesis Methods

The synthesis of CPPU involves the reaction of 4-chlorophenol with hydrazine hydrate to form 4-chlorophenyl hydrazine, which is then reacted with 2-methyl-3-butanone to form CPPU. The process is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

CPPU has been extensively researched for its applications in agriculture. It has been found to promote cell division and growth in a variety of crops, including grapes, apples, kiwifruit, and strawberries. CPPU has also been found to increase fruit size, improve fruit quality, and enhance resistance to environmental stressors. Additionally, CPPU has been used to extend the shelf life of fruits and vegetables, making it a valuable tool for the food industry.